Cas no 1341306-32-8 (2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid)

• Product Name: 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid
• CAS No: 1341306-32-8
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD18328435
• CID: 4589921
• PubChem ID: 63310573
• Update Time: 2025-05-21

2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(cyclopropylmethyl)[(9H-fluoren-9-ylmethoxy)carbonyl]amino]acetic acid
• N-Fmoc-N-(cyclopropylmethyl)-glycine
• 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid

• MDL： MFCD18328435
• Inchi： 1S/C21H21NO4/c23-20(24)12-22(11-14-9-10-14)21(25)26-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)
• InChI Key： FSOTYOXGANNJPU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CC1CC1)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid

2-[Cyclopropylmethyl(9H-Fluoren-9-ylmethoxycarbonyl)Amino]Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1341306-32-8, known as 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which incorporates a cyclopropylmethyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) moiety, both of which contribute to its versatile chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as Fmoc-based peptide synthesis and stereo-selective cyclopropane formation. These techniques have not only improved the yield and purity of the compound but also expanded its potential applications in drug discovery and material engineering.

One of the most notable features of 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid is its ability to serve as a versatile building block in peptide synthesis. The Fmoc group acts as a protective moiety, facilitating the construction of complex peptide sequences with high precision. This property has been extensively utilized in the development of novel therapeutic agents, particularly in the realm of antibiotic resistance combatants and enzyme inhibitors.

Moreover, the cyclopropylmethyl group within the molecule introduces unique steric and electronic properties, making it an ideal candidate for exploring non-canonical bonding interactions. Recent studies have demonstrated its potential in forming metal-ligand complexes, which exhibit unprecedented catalytic activity in organic transformations. These findings underscore the compound's role in advancing catalytic chemistry and sustainable chemical processes.

In addition to its chemical significance, this compound has also found applications in materials science. The incorporation of Fmoc and cyclopropylmethyl groups enables the creation of self-assembling monolayers with tailored surface properties. Such materials hold promise for use in biosensors, drug delivery systems, and nanotechnology applications.

From a structural standpoint, 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid exhibits a fascinating balance between rigidity and flexibility. The Fmoc group provides a rigid framework, while the cyclopropylmethyl group introduces elements of strain and reactivity. This interplay has been exploited in designing molecules with tunable mechanical properties, paving the way for innovative materials with applications in robotics and adaptive systems.

The synthesis of this compound involves a multi-step process that integrates principles from stereochemistry, organometallic chemistry, and green chemistry. Recent breakthroughs in asymmetric catalysis have enabled the enantioselective synthesis of this molecule, ensuring high optical purity—a critical factor for its application in chiral recognition studies.

In terms of biological activity, 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid has shown remarkable potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

Furthermore, the integration of this compound into polymer networks has led to the creation of stimuli-responsive materials capable of undergoing reversible structural changes upon exposure to external stimuli such as light or temperature. These materials are being explored for use in smart textiles, adaptive optics, and soft robotics.

Looking ahead, the continued exploration of 2-[cyclopropylmethyl(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid is expected to unlock new frontiers in chemical synthesis and materials innovation. Its unique combination of functional groups positions it as a pivotal molecule for addressing some of the most pressing challenges in modern science.